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Compound of Interest

Compound Name: SPANphos

Cat. No.: B3271918

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of SPANphos ligands in
rhodium-catalyzed methanol carbonylation, a critical reaction in the industrial production of
acetic acid. The information is curated for researchers in catalysis, organic synthesis, and
process chemistry.

Introduction

Methanol carbonylation is a cornerstone of industrial organic synthesis. The development of
efficient and stable catalyst systems is a continuous pursuit. SPANphos, a class of trans-
spanning diphosphine ligands, has been investigated in this context. This document details the
performance of SPANphos-rhodium complexes, outlines experimental protocols for their use,
and visualizes the proposed catalytic mechanisms. A key finding is the superior activity of
dinuclear rhodium complexes compared to their mononuclear counterparts, suggesting a
departure from the traditionally accepted catalytic cycle for phosphine-modified catalysts.[1]

Data Presentation: Catalyst Performance

The catalytic activity of various SPANphos-rhodium complexes in methanol carbonylation has
been evaluated. The performance is summarized below, highlighting the significant rate
enhancement observed with dinuclear catalyst precursors.
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. TON TOF
. Catalyst Ligand/Rh

Entry Ligand (L) . (mol/mol (mol/mol

Precursor Ratio
Rh) Rh/h)

[RhCI(SPAN-

1 SPAN-PPh2 11 280 280
PPh2)(CO)]

2 SPAN-PCy2 in situ 11 260 260

3 SPAN-PBz2 in situ 11 300 300

4 SPAN-POP in situ 11 340 340
[Rh2(p-

5 SPAN-POP Cl)2(SPAN- 1:2 1200 1200
POP)(CO)2]

Table 1: Catalytic activity of Rhodium-SPANphos complexes in methanol carbonylation.[1]
Conditions: T = 150°C, P(CO) = 22 bar (at 22°C), 700 rpm stirring. Molar ratio for entries 1-4:
MeOH/Mel/H20/Rh = 967:100:682:1. For entry 5, the ratio is MeOH/Mel/H20/Rh =
9670:1000:6820:1, and TON/TOF are per mole of Rhz.[1]

Key Insights

Dinuclear Advantage: The dimeric complex [Rh2(u-Cl)2(SPAN-POP)(CO)2] is nearly four
times more active than the catalyst generated in situ from the mononuclear precursor with

the same ligand.[1]

Reactivity Anomaly: Mononuclear SPANphos rhodium complexes, despite their structural

similarity to typical catalyst precursors, show a surprising lack of reactivity towards the

oxidative addition of methyl iodide, which is the rate-limiting step in the conventional

mechanism.[1] This suggests that the observed activity from mononuclear precursors may

arise from the formation of dinuclear species in situ.[1]

Mechanism Implications: The high activity of the dinuclear complexes points towards a

catalytic cycle involving bimetallic species.[1]

Experimental Protocols
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This section provides detailed methodologies for the synthesis of the catalyst precursors and

the execution of the methanol carbonylation reaction.

Synthesis of SPANphos-Rhodium Complexes

1.

Synthesis of Mononuclear Complex [RhCI(SPAN-PPh2)(CO)] (1):

Procedure: In a Schlenk tube under an inert atmosphere, mix stoichiometric amounts of
SPAN-PPh2 and [Rh2(u-Cl)2(CO)4].

Dissolve the mixture in degassed dichloromethane (CH2Cl2).
Pass the resulting solution through Celite to remove any insoluble impurities.

Remove the solvent by evaporation under vacuum. The product is obtained in quantitative
yield.[1]

Crystallization: Grow suitable crystals for X-ray diffraction by slow diffusion of pentane into a
concentrated CH2Cl: solution of the complex.[1]

. Synthesis of Dinuclear Complex [Rh2(u-ClH2(SPAN-PPh2)(C0)2] (2):

Procedure: The synthesis follows the same procedure as for the mononuclear complex,
using the appropriate stoichiometry of the SPANphos ligand and the rhodium precursor.[1]

Methanol Carbonylation Reaction

Apparatus: A 100-mL Hastelloy autoclave equipped with a magnetic stirrer and a heating
mantle.

Procedure:

o Place 29.3 mL of a methanol/water mixture into the autoclave.

o Add the rhodium precursor (e.g., [{Rh(u-CI)(CO)2}2], 28 pmol) and the SPANphos ligand.
o Add methyl iodide (Mel) as the promoter.

o Seal the autoclave and purge with carbon monoxide (CO).
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o Pressurize the autoclave to 10 bar with CO.
o Heat the reaction mixture to 150°C while stirring vigorously (700 rpm).[1]

o Monitor the reaction progress by measuring CO uptake or by periodic sampling and
analysis (e.g., by gas chromatography).

Visualizations
Experimental Workflow for Methanol Carbonylation

Caption: Workflow for a typical SPANphos-catalyzed methanol carbonylation experiment.

Proposed Dinuclear Catalytic Cycle

Caption: A plausible catalytic cycle involving a dinuclear SPANphos-rhodium complex.

Relationship between Catalyst Structure and Activity

Caption: Logical flow from catalyst structure to observed catalytic activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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